Cas no 59748-37-7 ([1,1'-Biphenyl]-4-carbonylchloride, 4'-pentyl-)
59748-37-7 structure
Product Name:[1,1'-Biphenyl]-4-carbonylchloride, 4'-pentyl-
CAS No:59748-37-7
MF:C18H19ClO
MW:286.795864343643
CID:369283
PubChem ID:108828
Update Time:2025-04-19
[1,1'-Biphenyl]-4-carbonylchloride, 4'-pentyl- Chemical and Physical Properties
Names and Identifiers
-
- [1,1'-Biphenyl]-4-carbonylchloride, 4'-pentyl-
- 4-(4-pentylphenyl)benzoyl chloride
- p-Pentylbiphenyl-p'-carbonyl chloride
- (1,1'-Biphenyl)-4-carbonyl chloride, 4'-pentyl-
- 4'-Pentylbiphenyl-4-carbonyl chloride
- 4'-n-pentyl-4-biphenylcarboxylic acid chloride
- SCHEMBL11554077
- [1,1'-Biphenyl]-4-carbonyl chloride, 4'-pentyl-
- 59748-37-7
- 4'-Pentyl-biphenyl-4-carbonyl chloride
- [1,1'-Biphenyl]-4-carbonylchloride,4'-pentyl-
- DTXSID3069358
-
- Inchi: 1S/C18H19ClO/c1-2-3-4-5-14-6-8-15(9-7-14)16-10-12-17(13-11-16)18(19)20/h6-13H,2-5H2,1H3
- InChI Key: PAXFBGZCRAEDBM-UHFFFAOYSA-N
- SMILES: ClC(C1C=CC(=CC=1)C1C=CC(=CC=1)CCCCC)=O
Computed Properties
- Exact Mass: 286.11257
- Monoisotopic Mass: 286.1124429g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1Ų
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 6.5
Experimental Properties
- PSA: 17.07
[1,1'-Biphenyl]-4-carbonylchloride, 4'-pentyl- Related Literature
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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